Cas no 500130-94-9 (L-Valinamide,N-acetyl-L-valyl-L-valyl-L-valyl-L-valyl-D-prolylglycyl-L-valyl-L-valyl-L-valyl-)

L-Valinamide,N-acetyl-L-valyl-L-valyl-L-valyl-L-valyl-D-prolylglycyl-L-valyl-L-valyl-L-valyl- structure
500130-94-9 structure
Product Name:L-Valinamide,N-acetyl-L-valyl-L-valyl-L-valyl-L-valyl-D-prolylglycyl-L-valyl-L-valyl-L-valyl-
CAS No:500130-94-9
MF:C49H87N11O11
MW:1006.28219246864
CID:1543657
Update Time:2024-08-24

L-Valinamide,N-acetyl-L-valyl-L-valyl-L-valyl-L-valyl-D-prolylglycyl-L-valyl-L-valyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valinamide,N-acetyl-L-valyl-L-valyl-L-valyl-L-valyl-D-prolylglycyl-L-valyl-L-valyl-L-valyl-
    • L-Valinamide, N-acetyl-L-valyl-L-valyl-L-valyl-L-valyl-D-prolylglycyl-L-valyl-L-valyl-L-valyl- (9CI)
    • Inchi: 1S/C49H87N11O11/c1-22(2)33(41(50)63)54-45(67)36(25(7)8)57-47(69)38(27(11)12)56-44(66)35(24(5)6)53-32(62)21-51-42(64)31-19-18-20-60(31)49(71)40(29(15)16)59-48(70)39(28(13)14)58-46(68)37(26(9)10)55-43(65)34(23(3)4)52-30(17)61/h22-29,31,33-40H,18-21H2,1-17H3,(H2,50,63)(H,51,64)(H,52,61)(H,53,62)(H,54,67)(H,55,65)(H,56,66)(H,57,69)(H,58,68)(H,59,70)/t31-,33+,34+,35+,36+,37+,38+,39+,40+/m1/s1
    • InChI Key: NTORMDUEYAKUFY-NQUZGNRHSA-N
    • SMILES: C(N)(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H]1CCCN1C(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(C)=O

Computed Properties

  • Exact Mass: 1005.65921

Experimental Properties

  • Density: 1.140±0.06 g/cm3(Predicted)
  • Boiling Point: 1311.5±65.0 °C(Predicted)
  • PSA: 325.3
  • pka: 13.32±0.46(Predicted)
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